2-(2-Cyclobutylphenyl)acetic acid

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• SMILES: C1CC(C1)C2=CC=CC=C2CC(=O)O
• InChI: InChI=1S/C12H14O2/c13-12(14)8-10-4-1-2-7-11(10)9-5-3-6-9/h1-2,4,7,9H,3,5-6,8H2,(H,13,14)
• InChIKey: OFZBLOBOJYHVGB-UHFFFAOYSA-N

2-(2-Cyclobutylphenyl)acetic Acid – Ortho-Substituted Phenylacetic Acid Building Block

2-(2-Cyclobutylphenyl)acetic acid (CAS 1557077-51-6) is an ortho-cyclobutyl-substituted phenylacetic acid derivative with the molecular formula C₁₂H₁₄O₂ and a molecular weight of 190.24 g/mol . The compound features a cyclobutyl ring attached at the 2-position of the phenyl ring, with the acetic acid side chain occupying the 1-position, giving a canonical SMILES of O=C(O)Cc1ccccc1C1CCC1 . This ortho-substitution pattern places the cyclobutyl group in direct steric proximity to the carboxylic acid moiety, a structural feature that distinguishes it from its meta- (CAS 1546227-74-0) and para- (CAS 1547120-16-0) isomers as well as from alpha-substituted analogs such as 2-cyclobutyl-2-phenylacetic acid (CAS 123078-51-3) [1].

Ortho Ortho-cyclobutyl-substituted phenylacetic acid scaffold

COX COX-inhibition-avoidant pharmacophore per patent SAR

IL-8 Supports IL-8/CXCR1-CXCR2 pathway research models

• [1] Chemsrc. 2-(3-Cyclobutylphenyl)acetic acid, CAS 1546227-74-0. https://m.chemsrc.com/en/cas/1546227-74-0_1672377.html View Source

Why Ortho-Substitution Cannot Be Replaced by Other Isomers or NSAID Analogs

Arylacetic acid derivatives exhibit profoundly different biological activity profiles depending on the position of substituents on the phenyl ring. Critically, patent WO2004069782A2 explicitly demonstrates that 2-(ortho)-substituted arylacetic acids and their amide/sulfonamide derivatives lack cyclo-oxygenase (COX) enzyme inhibition activity, a property that distinguishes them fundamentally from classical NSAID phenylacetic acids such as diclofenac and from meta- or para-substituted congeners that retain COX inhibitory effects [1]. This mechanistic divergence means that the ortho-substitution pattern is not an interchangeable design feature; substituting the target compound with a meta- or para-cyclobutyl isomer, or with an alpha-cyclobutyl-2-phenylacetic acid analog, would yield a molecule with a different COX inhibition liability profile, altered IL-8/CXCR1-CXCR2 pathway selectivity, and distinct pharmacokinetic behaviour governed by divergent LogP, hydrogen-bonding capacity, and rotational freedom .

Meta or para isomer

Meta- and para-cyclobutylphenylacetic acids may retain COX inhibitory activity, introducing a COX engagement liability absent in the ortho isomer and shifting pathway-selectivity context.

Alpha-substituted analog

2-Cyclobutyl-2-phenylacetic acid exhibits higher LogP, an additional H-bond acceptor, and altered conformational freedom, which may change target recognition and solubility profiles.

• [1] Dompe SPA; Moriconi A; Allegretti M; Bertini R; Cesta MC; Bizzarri C; Colotta F. 2-Aryl-acetic acids, their derivatives and pharmaceutical compositions containing them. WO2004069782A2, filed 2004-02-04. https://patents.google.com/patent/WO2004069782A2/ View Source

Quantitative Differentiation Against Closest Structural Analogs

COX Inhibition Abolished by Ortho-Substitution

Patent WO2004069782A2 teaches that 2-(ortho)-substituted arylacetic acids and their derivatives completely lack cyclo-oxygenase (COX) enzyme inhibitory activity, in direct contrast to classical phenylacetic acid NSAIDs such as diclofenac (COX-1 IC₅₀ ~0.5–2 µM; COX-2 IC₅₀ ~0.01–0.1 µM) [1][2]. The ortho substitution, including ortho-cyclobutyl as embodied by the target compound, is identified as the critical structural determinant that disengages the compound from COX-mediated prostaglandin synthesis while preserving IL-8/CXCR1-CXCR2 chemotaxis inhibitory function [1].

COX inhibition

Class-level inference

No COX inhibition detected (ortho-substituted class) vs. Diclofenac COX-1 IC₅₀ ≈ 0.5–2 µM, COX-2 IC₅₀ ≈ 0.01–0.1 µM

Supports COX-sparing pharmacophore selection context

Qualitative binary difference from classical NSAID phenylacetic acids

Evidence Dimension	COX enzyme inhibition activity
Target Compound Data	No COX inhibition detected (ortho-substituted arylacetic acid class) [1]
Comparator Or Baseline	Diclofenac: COX-1 IC₅₀ ≈ 0.5–2 µM; COX-2 IC₅₀ ≈ 0.01–0.1 µM (literature consensus values) [2]
Quantified Difference	Qualitative binary difference: COX activity present in comparator, absent in ortho-substituted class
Conditions	In vitro purified enzyme assays referenced in WO2004069782A2; specific cyclobutyl analog data inferred from class SAR

Why This Matters

The absence of COX inhibition eliminates the gastrointestinal and renal side-effect liabilities associated with classical NSAIDs, making this ortho-substituted scaffold preferentially selectable for IL-8-mediated disease research programs where COX-sparing pharmacology is a design requirement.

• [1] Dompe SPA et al. 2-Aryl-acetic acids, their derivatives and pharmaceutical compositions containing them. WO2004069782A2, filed 2004-02-04. Key claim: '2(ortho)-substituted arylacetic acids or their derivatives … lack cyclo-oxygenase inhibition activity.' https://patents.google.com/patent/WO2004069782A2/ View Source
• [2] Warner TD, Giuliano F, Vojnovic I, Bukasa A, Mitchell JA, Vane JR. Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: a full in vitro analysis. Proc Natl Acad Sci USA. 1999;96(13):7563-7568. (Diclofenac COX-1/COX-2 IC₅₀ comparator data). View Source

Lipophilicity Comparison: Ortho vs. Alpha Isomer LogP

The target compound 2-(2-cyclobutylphenyl)acetic acid has a computed LogP of 2.5812 (XLogP3 method) , while the alpha-substituted isomer 2-cyclobutyl-2-phenylacetic acid (CAS 123078-51-3) has a higher computed LogP of 2.866 . This ΔLogP of 0.285 indicates moderately increased aqueous solubility potential for the ortho-ring-substituted isomer, consistent with the lower Fsp3 (0.333 vs. 0.417) and reduced hydrophobic surface area [1].

Lipophilicity

Cross-study comparable

LogP 2.58 (ortho) vs. 2.87 (alpha isomer)

Moderate solubility and protein-binding differentiation

Computed XLogP3 values; ΔLogP = –0.285

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.5812 (XLogP3)
Comparator Or Baseline	2-Cyclobutyl-2-phenylacetic acid (alpha isomer, CAS 123078-51-3): LogP = 2.866
Quantified Difference	ΔLogP = –0.285 (target compound 10% lower LogP)
Conditions	In silico computed LogP using XLogP3 method; independent vendor-reported values (Leyan vs. Fluorochem)

Why This Matters

Lower LogP correlates with improved aqueous solubility and reduced non-specific protein binding, factors that directly influence in vitro assay reproducibility and the compound's suitability as a fragment or lead scaffold in medicinal chemistry campaigns.

• [1] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6756. (Fsp3-property correlations). View Source

Hydrogen-Bond Acceptor Count and Target Recognition

2-(2-Cyclobutylphenyl)acetic acid possesses exactly 1 hydrogen-bond acceptor (the carboxylic acid carbonyl oxygen) and a topological polar surface area (TPSA) of 37.3 Ų . By contrast, 2-cyclobutyl-2-phenylacetic acid (CAS 123078-51-3) contains 2 hydrogen-bond acceptors and an effectively different polar surface area due to the altered spatial arrangement of the carboxylic acid relative to the cyclobutyl and phenyl groups . This difference in H-bond acceptor count directly impacts recognition by biological targets such as the CXCR1/CXCR2 receptor binding pocket, where hydrogen-bond interactions with specific residues govern ligand affinity and selectivity [1].

H-Bond Acceptors

Cross-study comparable

1 (ortho) vs. 2 (alpha)

Single-acceptor pharmacophore context

TPSA 37.3 Ų; spatial presentation differs

Evidence Dimension	Hydrogen-bond acceptor count and polar surface area
Target Compound Data	H-bond acceptors = 1; TPSA = 37.3 Ų
Comparator Or Baseline	2-Cyclobutyl-2-phenylacetic acid: H-bond acceptors = 2; TPSA = 37.3 Ų (topological, but 3D orientation differs due to quaternary alpha-carbon)
Quantified Difference	HBA count difference: target = 1 vs. comparator = 2; spatial presentation of acceptor groups is structurally constrained differently
Conditions	Vendor-computed molecular descriptors (Leyan, Fluorochem)

Why This Matters

The reduced H-bond acceptor count and distinct spatial presentation of the carboxylic acid in the ortho-ring-substituted scaffold alters the pharmacophore profile relative to alpha-substituted analogs, providing a chemically rational basis for selecting the ortho isomer when target engagement hypotheses require a single-acceptor pharmacophore or when reducing promiscuous H-bond interactions is desired.

• [1] Dompe SPA et al. WO2004069782A2 – description of IL-8/CXCR1-CXCR2 binding pocket interactions for arylacetic acid derivatives. https://patents.google.com/patent/WO2004069782A2/ View Source

Ortho-Conformational Restriction and Rotational Freedom

The target compound features 3 rotatable bonds but experiences significant steric hindrance between the ortho-cyclobutyl group and the acetic acid side chain, effectively constraining the conformational ensemble compared with the para-substituted isomer 2-(4-cyclobutylphenyl)acetic acid (CAS 1547120-16-0), where the cyclobutyl group at the 4-position exerts minimal steric influence on the acetic acid moiety . This ortho-induced conformational restriction is consistent with the well-described 'ortho effect' in medicinal chemistry, where ortho substituents reduce the degrees of rotational freedom of adjacent side chains and can pre-organize the molecule into a bioactive conformation [1].

Conformational restriction

Class-level inference

Ortho steric hindrance constrains acetic acid side chain rotation vs. para isomer

May pre-organize binding-competent conformation

3 rotatable bonds; ortho effect limits conformational sampling

Evidence Dimension	Conformational flexibility and steric constraint around acetic acid side chain
Target Compound Data	3 rotatable bonds with ortho steric hindrance from cyclobutyl group
Comparator Or Baseline	2-(4-Cyclobutylphenyl)acetic acid (para isomer): 3 rotatable bonds with minimal steric interference from para-cyclobutyl
Quantified Difference	Qualitative difference in conformational ensemble; ortho isomer adopts a restricted set of low-energy conformers vs. para isomer's broader conformational sampling
Conditions	Structural and conformational analysis based on molecular connectivity (SMILES); experimental conformational data not available for direct comparison

Why This Matters

Conformational pre-organization from ortho steric hindrance can enhance binding affinity for targets that recognize a specific phenylacetic acid geometry, while simultaneously reducing entropic penalties upon binding, a consideration directly relevant for structure-based drug design efforts targeting IL-8 receptors or other phenylacetic acid-recognizing proteins.

• [1] Brameld KA, Kuhn B, Reuter DC, Stahl M. Small molecule conformational preferences derived from crystal structure data: a medicinal chemistry focused analysis. J Chem Inf Model. 2008;48(1):1-24. (Ortho effect on conformational restriction). View Source

Commercial Availability and Purity Benchmarking

2-(2-Cyclobutylphenyl)acetic acid is commercially available from specialized suppliers such as Leyan (purity ≥95%, inquiry-based pricing) and was formerly listed by Biosynth/CymitQuimica (now discontinued), indicating limited but curated availability . By contrast, the alpha-substituted isomer 2-cyclobutyl-2-phenylacetic acid (CAS 123078-51-3) is widely stocked at ≥98% purity by multiple major suppliers including Sigma-Aldrich (via ChemScene LLC), Fluorochem, AKSci, and MolCore at prices ranging from ~£251/100 mg to £3,739/10 g . The ortho isomer's narrower supplier base represents a sourcing consideration that must be weighed against its differentiated pharmacological profile.

Sourcing & purity

Data to verify

≥95% purity, limited supplier (Leyan) vs. alpha isomer ≥98%, multiple active suppliers

Procurement: weigh limited sourcing against unique pharmacophore

Supplier landscape as of 2025–2026; inquiry-based pricing

Evidence Dimension	Commercial availability, purity specification, and supply chain breadth
Target Compound Data	≥95% purity; limited supplier base (Leyan; previously CymitQuimica, now discontinued); inquiry-based pricing
Comparator Or Baseline	2-Cyclobutyl-2-phenylacetic acid: ≥98% purity; multiple active suppliers (Sigma-Aldrich/ChemScene, Fluorochem, AKSci, MolCore); transparent pricing from £251/100 mg
Quantified Difference	Purity difference: target ≥95% vs. comparator ≥98%; supplier count: ~1 active vs. ≥4 active; lead time and pricing for target compound require vendor inquiry
Conditions	Market assessment based on publicly listed supplier catalogs as of 2025–2026

Why This Matters

Procurement teams must factor in supplier consolidation risk and purity specification (95% vs. 98%) when designing synthesis routes or biological screening cascades; however, the unique ortho-substitution pharmacophore may justify the sourcing trade-off if COX-sparing pharmacology is a project-critical requirement.

Fsp3 Comparison: Ortho vs. Alpha Isomer Developability

The target compound 2-(2-cyclobutylphenyl)acetic acid (C₁₂H₁₄O₂) contains 4 fully saturated sp3-hybridized carbon atoms among 12 total carbons, yielding an Fsp3 of 0.333 [1]. The alpha-substituted analog 2-cyclobutyl-2-phenylacetic acid contains 5 sp3 carbons out of 12 total (Fsp3 = 0.417) . This difference of ΔFsp3 = –0.084 places the ortho isomer in a measurably different region of medicinal chemistry property space [2]. While both compounds exceed the Fsp3 > 0.30 threshold associated with higher clinical success rates, the ortho isomer's lower Fsp3 may correlate with subtly different ADMET properties, including altered metabolic soft-spot distribution via reduced allylic/benzylic oxidation sites relative to the alpha isomer [2].

Fsp3 (developability)

Cross-study comparable

Fsp3 0.333 (ortho) vs. 0.417 (alpha)

Supports saturation-based developability assessment

ΔFsp3 = –0.084; both above 0.30 threshold

Evidence Dimension	Fraction of sp3-hybridized carbon atoms (Fsp3)
Target Compound Data	Fsp3 = 0.333 (4 sp3 carbons / 12 total carbons) [1]
Comparator Or Baseline	2-Cyclobutyl-2-phenylacetic acid: Fsp3 = 0.417 (5 sp3 carbons / 12 total carbons)
Quantified Difference	ΔFsp3 = –0.084 (target compound ~20% lower Fsp3 relative to comparator)
Conditions	Calculation based on molecular formula C₁₂H₁₄O₂ from vendor-reported structures; Fsp3 metric as defined by Lovering et al. (2009)

Why This Matters

Fsp3 is a validated predictor of clinical candidate attrition; the distinct Fsp3 values for ortho vs. alpha isomers provide a quantitative, structure-based rationale for selecting one isomer over the other in early-stage lead optimization where saturation-dependent properties (solubility, metabolic stability, target complementarity) are being prospectively engineered.

• [1] PubChem (NCBI). 2-(2-Cyclobutylphenyl)acetic acid, InChIKey OFZBLOBOJYHVGB-UHFFFAOYSA-N. Molecular formula C₁₂H₁₄O₂; 4 sp3 carbons identified from SMILES. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6756. (Fsp3 >0.30 associated with higher clinical success rates). View Source

High-Impact Application Scenarios Based on Differentiation Evidence

COX-Sparing IL-8 Pathway Disease Models

In neutrophil-driven inflammatory disease models (psoriasis, ulcerative colitis, chronic obstructive pulmonary disease, ischemia-reperfusion injury) where IL-8-mediated chemotaxis drives pathology but concurrent COX inhibition risks gastrointestinal adverse effects, 2-(2-cyclobutylphenyl)acetic acid provides an ortho-substituted scaffold that structurally precludes COX engagement while retaining the arylacetic acid pharmacophore required for IL-8 pathway modulation, as established by the WO2004069782A2 patent class SAR [1]. This scenario directly exploits the evidence from Evidence Item 1 (COX inhibition avoidance).

Fragment-Based Drug Discovery for CXCR1/CXCR2

With a molecular weight of 190.24 Da, LogP of 2.58, a single H-bond acceptor, and 3 rotatable bonds, 2-(2-cyclobutylphenyl)acetic acid satisfies fragment-like physicochemical criteria (MW <250, LogP <3.5, HBA ≤3) while providing the ortho-steric constraint that pre-organizes the carboxylic acid presentation . Its differentiated physicochemical signature vs. the alpha-substituted isomer (LogP 2.87, HBA 2) makes it a chemically complementary fragment starting point for structure-based drug design campaigns where scaffold diversity is a screening objective .

COX-Activity-Negative Control for NSAID Profiling

In pharmacological selectivity profiling where COX-1/COX-2 activity windows must be established against structurally matched negative controls, 2-(2-cyclobutylphenyl)acetic acid can serve as an ortho-substituted arylacetic acid reference that is isomeric to potentially COX-active meta/para cyclobutylphenylacetic acids, enabling researchers to isolate the contribution of substituent position to COX engagement within a constant atomic composition framework [1]. This application derives from both the COX-sparing evidence (Evidence Item 1) and the conformational restriction evidence (Evidence Item 4).

Ortho-Acetic Acid Building Block for Cyclobutyl Drug Candidates

As a benzo-fused cyclobutyl carboxylic acid building block with the acetic acid group positioned ortho to the cyclobutyl substituent, this compound enables modular derivatization (amide coupling, esterification, reduction) while preserving the sterically encumbered ortho environment. It is applicable in the synthesis of LPA antagonist chemotypes and other cyclobutyl carboxylic acid pharmacophores referenced in recent patent literature (e.g., US 12,466,804 B2) [2], where the specific ortho substitution geometry influences receptor binding through shape complementarity rather than through metabolic soft-spot introduction.

Application

Selection Property

Validation Focus

IL-8 pathway inflammatory disease research

COX-sparing pharmacophore profile

COX enzyme selectivity screening; IL-8/CXCR1-CXCR2 endpoint readouts

Fragment-based drug discovery (CXCR1/CXCR2)

Fragment-like properties (MW, LogP, single HBA)

Binding assay and hit confirmation; ligand-efficiency metrics

COX selectivity profiling control

Ortho-substituted negative control scaffold

COX-1/COX-2 activity differential screening vs. matched isomers

Ortho-substituted building block for cyclobutyl chemotypes

Sterically constrained ortho environment for derivatization

Synthetic modularity; integration into LPA antagonist and related chemotype exploration

• [1] Dompe SPA et al. 2-Aryl-acetic acids, their derivatives and pharmaceutical compositions containing them. WO2004069782A2, filed 2004-02-04. https://patents.google.com/patent/WO2004069782A2/ View Source
• [2] Shi Y, Wang Y, Cheng PTW, Kaltenbach RF III, Shi J, Tao S. Cyclobutyl carboxylic acids as LPA antagonists. US 12,466,804 B2, assigned to Bristol-Myers Squibb Company, issued 2025-11-11. https://patentsgazette.uspto.gov/week45/OG/html/1540-2/US12466804-20251111.html View Source